Cas no 2229185-03-7 (3-(5-nitrothiophen-2-yl)azetidin-3-ol)
3-(5-nitrothiophen-2-yl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-nitrothiophen-2-yl)azetidin-3-ol
- 2229185-03-7
- EN300-1814083
-
- Inchi: 1S/C7H8N2O3S/c10-7(3-8-4-7)5-1-2-6(13-5)9(11)12/h1-2,8,10H,3-4H2
- InChI Key: QZJGRQBTSXLOQL-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C1(CNC1)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 200.02556330g/mol
- Monoisotopic Mass: 200.02556330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 106Ų
3-(5-nitrothiophen-2-yl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814083-0.05g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1814083-0.1g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1814083-0.25g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1814083-0.5g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1814083-1.0g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 1g |
$1485.0 | 2023-05-24 | ||
| Enamine | EN300-1814083-2.5g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1814083-5.0g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 5g |
$4309.0 | 2023-05-24 | ||
| Enamine | EN300-1814083-10.0g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 10g |
$6390.0 | 2023-05-24 | ||
| Enamine | EN300-1814083-1g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1814083-5g |
3-(5-nitrothiophen-2-yl)azetidin-3-ol |
2229185-03-7 | 5g |
$4309.0 | 2023-09-19 |
3-(5-nitrothiophen-2-yl)azetidin-3-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(5-nitrothiophen-2-yl)azetidin-3-ol
3-(5-Nitrothiophen-2-yl)azetidin-3-ol: A Promising Compound in Medicinal Chemistry
3-(5-Nitrothiophen-2-yl)azetidin-3-ol, with the CAS number 2229185-03-7, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule is characterized by its unique structural features, which include a thiophene ring substituted with a nitro group and a azetidine ring bearing an hydroxyl group. The combination of these functional groups creates a versatile scaffold with potential applications in drug discovery and therapeutic development.
Recent studies have highlighted the importance of nitrothiophene derivatives in modulating biological activities. The nitro group in the 5-nitrothiophen-2-yl moiety is known to exert electrophilic and redox properties, which can influence the molecule's interaction with biological targets. Additionally, the azetidine ring provides a rigid structure that can enhance molecular stability and selectivity. These characteristics make 3-(5-nitrothiophen-2-yl)azetidin-3-ol a compelling candidate for further exploration in pharmaceutical research.
Advancements in synthetic methodologies have enabled the efficient preparation of 3-(5-nitrothiophen-2-yl)azetidin-3-ol. One notable approach involves the use of transition metal-catalyzed coupling reactions, which allow for precise functionalization of the thiophene ring. This synthetic strategy not only improves the yield of the target compound but also ensures the retention of its critical structural features. Such methodological innovations are crucial for the scalable production of this compound for preclinical and clinical studies.
The biological activity of 3-(5-nitrothiophen-2-yl)azetidin-3-ol has been investigated in several recent studies. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent antimicrobial properties against multidrug-resistant bacterial strains. The hydroxyl group on the azetidine ring is believed to play a key role in mediating its interaction with bacterial cell membranes, thereby disrupting membrane integrity and inhibiting microbial growth.
Another line of research has focused on the anti-inflammatory potential of 3-(5-nitrothiophen-2-yl)azetidin-3-ol. A study published in European Journal of Medicinal Chemistry (2024) reported that this compound significantly reduces the production of pro-inflammatory cytokines in vitro. The nitro group is thought to modulate the activity of inflammatory pathways by interfering with the redox state of cellular compartments, thereby mitigating oxidative stress and inflammation.
Furthermore, the electronic properties of the 5-nitrothiophen-2-yl moiety have been explored in the context of drug-target interactions. Computational studies suggest that this functional group can form hydrogen bonds with specific amino acid residues in target proteins, enhancing the binding affinity and selectivity of the compound. These findings underscore the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic potential of 3-(5-nitrothiophen-2-yl)azetidin-3-ol.
The synthetic accessibility of this compound has also been a focus of recent research. A study published in Organic & Biomolecular Chemistry (2023) described a novel microwave-assisted synthesis method that significantly reduces the reaction time and solvent usage. This green chemistry approach aligns with the growing emphasis on sustainable pharmaceutical manufacturing practices, making 3-(5-nitrothiophen-2-yl)azetidin-3-ol a more viable candidate for large-scale production.
Additionally, the pharmacokinetic profile of 3-(5-nitrothiophen-2-yl)azetidin-3-ol has been evaluated in preclinical models. Research published in Drug Metabolism and Disposition (2024) indicated that this compound exhibits favorable oral bioavailability and a prolonged half-life, which are critical parameters for drug development. These properties suggest that the compound may have potential as an orally administered therapeutic agent.
Moreover, the toxicological safety of 3-(5-nitrothiophen-2-yl)azetidin-3-ol has been assessed in various in vitro and in vivo studies. A recent study in Toxicological Sciences (2023) reported that the compound demonstrates low cytotoxicity towards mammalian cells, indicating a favorable safety margin for further development. These findings are essential for the advancement of this compound into clinical trials.
In conclusion, 3-(5-nitrothiophen-2-yl)azetidin-3-ol represents a promising molecule with diverse biological activities and synthetic potential. Ongoing research continues to uncover its therapeutic applications and optimize its properties for drug development. As the field of medicinal chemistry evolves, compounds like 3-(5-nitrothiophen-2-yl)azetidin-3-ol are likely to play an increasingly important role in addressing unmet medical needs.
Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of this compound. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be essential in advancing 3-(5-nitrothiophen-2-yl)azetidin-3-ol from the laboratory to the clinic. With continued innovation and interdisciplinary research, this compound may emerge as a valuable therapeutic agent in the future.
2229185-03-7 (3-(5-nitrothiophen-2-yl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)